2-Bromo-6-methoxypyrazine
Overview
Description
2-Bromo-6-methoxypyrazine is a chemical compound with the molecular formula C5H5BrN2O and a molecular weight of 189.01 . It is a solid substance that is stored at temperatures between 2-8°C .
Synthesis Analysis
A paper published in Organic & Biomolecular Chemistry discusses an optimized strategy for the synthesis of potent p38α mitogen-activated protein kinase inhibitors starting from 2-fluoro-4-methylpyridine . This strategy, which avoids the use of palladium as a catalyst, is more diverse and versatile compared to a previously published synthesis starting from 2-bromo-4-methylpyridine .Molecular Structure Analysis
The InChI code for 2-Bromo-6-methoxypyrazine is 1S/C5H5BrN2O/c1-9-5-3-7-2-4(6)8-5/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
2-Bromo-6-methoxypyrazine is a solid substance with a molecular weight of 189.01 . It is stored at temperatures between 2-8°C .Scientific Research Applications
2-Bromo-6-methoxypyrazine: A Comprehensive Analysis
Flavor and Fragrance Synthesis: 2-Bromo-6-methoxypyrazine is used in the synthesis of flavors and fragrances due to its unique properties. It contributes to the creation of specific aromatic compounds that are essential in this industry.
Pharmaceutical Development: This compound is utilized in pharmaceutical research, particularly in the synthesis of various drugs. Its reactivity allows for the creation of complex molecules that can be used in medication.
Pesticide Formulation: The chemical properties of 2-Bromo-6-methoxypyrazine make it suitable for use in developing pesticides. It helps in creating effective compounds that control pests.
Proteomics Research: As a biochemical, it’s used in proteomics research to study proteins and their functions, which is crucial for understanding diseases and developing new therapies .
Synthetic Chemistry: It serves as a building block in synthetic chemistry, enabling the construction of more complex molecules through various reactions .
Enantiomer Synthesis: The compound is involved in synthesizing enantiomers—molecules that are mirror images of each other but not identical—important for creating specific pharmaceutical agents .
Safety and Hazards
The compound is classified under GHS07 and has the signal word "Warning" . Hazard statements associated with it include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
Future Directions
While specific future directions for 2-Bromo-6-methoxypyrazine are not mentioned in the search results, its use in the synthesis of p38α mitogen-activated protein kinase inhibitors suggests potential applications in the development of treatments for diseases like rheumatoid arthritis, psoriasis, and various neurodegenerative diseases .
properties
IUPAC Name |
2-bromo-6-methoxypyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O/c1-9-5-3-7-2-4(6)8-5/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUBVVTKSPREWBI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=CC(=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70536705 |
Source
|
| Record name | 2-Bromo-6-methoxypyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70536705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-methoxypyrazine | |
CAS RN |
91678-76-1 |
Source
|
| Record name | 2-Bromo-6-methoxypyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70536705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-6-methoxypyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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